Ethyl 5-(2-cyclohexylacetamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(2-cyclohexylacetyl)amino]-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H27N3O4S/c1-3-31-24(30)21-18-14-32-22(25-19(28)13-16-7-5-4-6-8-16)20(18)23(29)27(26-21)17-11-9-15(2)10-12-17/h9-12,14,16H,3-8,13H2,1-2H3,(H,25,28)
• InChI Key: MQYPNRMYPRFUEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3CCCCC3)C4=CC=C(C=C4)C
• Molecular Formula: C24H27N3O4S
• Molecular Weight: 453.6 g/mol

Description

Ethyl 5-(2-cyclohexylacetamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H27N3O4S and its molecular weight is 453.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

Research on the synthesis of novel pyridazine and thieno[2,3-d]pyrimidine derivatives demonstrates the versatility of related compounds in the creation of new heterocyclic structures. For example, Ahmed (2002) outlined a method for synthesizing new pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives through reactions involving ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2 H )-carboxylate with allylbromide, followed by bromine treatment and subsequent reactions (Ahmed, 2002). This showcases the compound's role in synthesizing diverse heterocycles crucial for pharmaceutical research and development.

Antimicrobial Evaluation

The synthesis and evaluation of new pyrimidine derivatives, as reported by Farag, Kheder, and Mabkhot (2008), highlight the antimicrobial potential of compounds synthesized from ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate, which shares structural similarities with the compound . These studies underscore the importance of such compounds in developing new antimicrobial agents, providing a foundation for further research into related compounds (Farag, Kheder, & Mabkhot, 2008).

Heterocyclic Compound Synthesis

The work by Gad-Elkareem and El-Adasy (2010) on synthesizing ethyl thionicotinates, thieno[2,3-b]pyridines, pyrido[3′,2′:4,5] thieno[3,2-d]pyrimidines, and related compounds containing sulfonamide moieties further illustrates the compound's utility in creating molecules with potential therapeutic applications. Their research demonstrates how the manipulation of similar compounds leads to the synthesis of diverse heterocycles with significant biological activity (Gad-Elkareem & El-Adasy, 2010).